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For researchers, scientists, and drug development professionals, understanding the limitations
and sources of error in experimental measurements is paramount. In the realm of particle
physics and medical imaging, Time Projection Chambers (TPCs) are powerful detectors for 3D
tracking of charged particles. However, like any sophisticated instrument, their precision is
ultimately limited by systematic uncertainties. This guide provides a comparative overview of
the assessment of these uncertainties in TPC measurements, with a particular focus on Liquid
Argon TPCs (LArTPCs), and contrasts them with alternative tracking technologies such as
silicon trackers and drift chambers.

Systematic uncertainties are inherent biases in the measurement process that do not decrease
with increased statistical data. They arise from imperfections in the detector model, calibration,
and the experimental environment. A thorough understanding and quantification of these
uncertainties are crucial for the reliability of any physics result.

Key Sources of Systematic Uncertainties in TPCs

The primary sources of systematic uncertainties in TPC measurements can be broadly
categorized as follows:

o Detector Response and Calibration: This includes uncertainties in the electronics gain, signal
shaping, and the conversion of the measured charge to energy. For LAITPCs, it also
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involves uncertainties in the modeling of electron-ion recombination and electron lifetime in
the liquid argon.

o Space Charge Effects: In environments with high particle fluxes, the accumulation of slow-
moving positive ions can distort the drift electric field, leading to displacements in the
reconstructed particle trajectories. This is a particularly significant challenge for LArTPCs
operating near the surface, which are exposed to a high flux of cosmic rays.[1][2][3]

» Detector Geometry and Alignment: Imperfect knowledge of the precise position and
orientation of detector components, such as the wire planes and field cage, introduces
uncertainties in the track reconstruction.[4][5][6][7][8]

o Material Budget: The amount and composition of material within the detector volume can
affect particle trajectories through multiple Coulomb scattering and energy loss. Uncertainties
in the material budget, therefore, contribute to the overall systematic uncertainty.[9][10][11]
[12]

e Physics Modeling: Uncertainties in the underlying physics models used in simulations, such
as neutrino interaction cross-sections in neutrino experiments, can propagate to the final
measurement.

Methodologies for Assessing Systematic
Uncertainties

A variety of techniques are employed to evaluate and constrain these systematic uncertainties.
These can be broadly classified into simulation-based and data-driven methods.

Simulation-Based Methods:

» Monte Carlo (MC) Simulations: Detector simulations are a cornerstone of systematic
uncertainty assessment. By varying detector parameters and physics models within their
known uncertainties in the simulation, researchers can quantify the impact on the final
measurement.

o "Toy" MC Experiments: These are simplified simulations used to study the effect of specific
systematic uncertainties in a controlled manner.
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Data-Driven Methods:

» Calibration with Known Sources: Using well-understood physical processes, such as the
decay of radioactive sources or the passage of cosmic ray muons, allows for the calibration
of the detector response and the constraint of related systematic uncertainties.[13][14][15]
[16]

 In-situ Measurements: Utilizing data from the experiment itself to measure and correct for
detector effects. For example, cosmic ray muons can be used to map out space charge
distortions and detector alignment.[1][17]

e Cross-Checks and Consistency Tests: Comparing results from different subsets of the data
or from different analysis techniques can help to identify and quantify potential systematic
biases.

The following diagram illustrates a general workflow for assessing systematic uncertainties in a
TPC-based experiment.
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Workflow for Assessing Systematic Uncertainties in TPCs.

Comparison of Systematic Uncertainties: TPCs vs.
Alternatives

The following tables provide a comparative overview of the typical sources and magnitudes of
systematic uncertainties for TPCs, silicon trackers, and drift chambers. It is important to note

that these values are often analysis-dependent and can vary significantly between

experiments.
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Systematic
Uncertainty Source

Time Projection
Chambers (TPCs)

Silicon Trackers

Drift Chambers

Intrinsic Spatial

Resolution

Limited by electron
diffusion (typically

~100s of um to mm).

Excellent (typically a

few pum to tens of um).

[4]

Good (typically ~50-
200 pm).

Alignment Uncertainty

Challenging for large
volumes, but can be
controlled with track-

based alignment.

A primary challenge,
requiring sophisticated
alignment procedures.

(4105116171

Requires precise wire
positioning and

chamber alignment.

Material Budget

Generally low,
especially for gas
TPCs.

Can be significant due
to sensors,
electronics, and
cooling.[9][10][11][12]

Lower than silicon
trackers, but higher
than gas TPCs.

Space Charge
Distortions

A major concern,
especially for high-
rate environments.[1]

[2](3]

Negligible.

Can be an issue in
high-rate

environments.

Calibration (Gain,
dE/dx)

Requires careful
calibration of gas gain
and electronics

response.

Requires pixel-by-
pixel or strip-by-strip
calibration.[18]

Requires calibration of
drift velocity and time-
to-distance
relationship.[13][14]
[15][16]

Radiation Hardness

Generally high for the
active medium

(gas/liquid).

A major design
consideration,
susceptible to

radiation damage.

Can be affected by
wire aging in high-
radiation

environments.

Quantitative Comparison of Systematic Uncertainty Budgets (lllustrative Examples)

The following table presents illustrative examples of systematic uncertainty contributions from

various experiments. These numbers are intended to provide a general sense of the scale of

different systematic effects and are not a direct, comprehensive comparison due to the different

analysis goals and methodologies.
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) Dominant _
Experiment . Total Systematic
Measurement Systematic _
(Detector Type) o Uncertainty (%)
Uncertainties

Detector Response, o
) ) ) ~3.3% (preliminary,
MicroBooNE Inclusive vy CC Cross  Neutrino Flux, Cross-
(LArTPC) Section Section Model[19][20]

[21]

improved from 16.2%)
[19]

Not explicitly
quantified in a single
number, but

STAR (TPC) Tracking Efficiency embedding studies
suggest ~6%

systematic error on

efficiency.[22]

Alignment accuracy

goal: <10 uminrg to
N Momentum Scale ]
CMS (Silicon Tracker) W Boson Mass ] achieve a momentum
(Alignment)
scale accuracy of

0.02-0.025%.[4]

ATLAS (Silicon Track Reconstruction

o Material Budget[10] -
Tracker) Efficiency

Experimental Protocols for Key Uncertainty
Assessments

1. Measuring Space Charge Effects in LArTPCs using Cosmic Muons (MicroBooNE)
» Objective: To measure and correct for the spatial distortions caused by space charge.[1]
» Methodology:
o Data Collection: A large sample of cosmic ray muons traversing the detector is collected.

o Track Reconstruction: The trajectories of these muons are reconstructed.
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o Distortion Mapping: By comparing the reconstructed entry and exit points of the muon
tracks with their expected straight-line paths, a 3D map of the spatial distortions
throughout the detector volume is created.

o Correction: This distortion map is then used to correct the reconstructed positions of
particles in neutrino interaction events.

» Validation: The accuracy of this data-driven correction is validated using a UV laser system
that generates straight tracks with known positions.[1]

The logical relationship for this procedure is as follows:

Cosmic Ray Muons | Track Reconstruction

\s

Validation g, 3D Distortion Map | Apply Correction to Data

UV Laser Tracks (Validation)

Click to download full resolution via product page
Logic for Space Charge Correction using Cosmic Muons.

2. Track-Based Alignment of a Silicon Tracker (CMS)

o Objective: To determine the precise positions and orientations of the thousands of silicon
sensor modules.[4][5][6][7]

o Methodology:

o Data Collection: A large dataset of high-momentum tracks from cosmic rays or proton-
proton collisions is collected.

o Track Fitting: The trajectories of these particles are fitted using a mathematical model that
includes parameters for the positions and orientations of each sensor module.

o Minimization: A global chi-squared minimization is performed to find the set of alignment
parameters that best describes the measured track hits. This is often done using
algorithms like Millepede 1.
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o lterative Refinement: The process is iterated until the alignment parameters converge to a
stable solution.

o Systematic Control: To control for systematic biases that can distort the track parameters,
constraints from well-known physics processes, such as the invariant mass of Z bosons
decaying to two muons, are incorporated into the alignment fit.[5]

The workflow for this process can be visualized as:

Input Data
High-Momentum Tracks Initial Geometry
\\ //
Alignme&Procic}ré
Global Track Fit Physics Constraints (e.g., Z mass)

\ / Systematic Control

lterate | Chi-Squared Minimization

/

Update Geometry Parameters

Ou1vput

Aligned Detector Geometry

Click to download full resolution via product page

Workflow for Track-Based Alignment of a Silicon Tracker.
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Conclusion

The assessment of systematic uncertainties is a complex but essential aspect of
measurements in TPCs and other tracking detectors. For TPCs, particularly LArTPCs, space
charge effects and detector calibration are among the most significant challenges. In contrast,
silicon trackers are primarily limited by alignment uncertainties and their material budget. Drift
chambers offer a compromise between these two technologies.

Data-driven techniques, complemented by sophisticated Monte Carlo simulations, are crucial
for understanding and mitigating these uncertainties. As experiments push the frontiers of
precision, the development of novel methods for assessing and controlling systematic errors
will continue to be a key area of research, ensuring the reliability and accuracy of future
discoveries. The ongoing efforts in experiments like MicroBooNE and the preparations for
DUNE highlight the continuous innovation in this field, promising a deeper understanding of the
fundamental particles and forces that govern our universe.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://bib-pubdb1.desy.de/record/480569/files/Arling_2022_J._Inst._17_C10014.pdf
https://pure-oai.bham.ac.uk/ws/portalfiles/portal/55884031/Aaboud_et_al_Study_of_the_material_of_the_ATLAS_Journal_of_Instrumentation_2017.pdf
https://arxiv.org/abs/2412.04686
https://arxiv.org/abs/2412.04686
https://www.researchgate.net/figure/Material-budget-of-ATLAS-ID-The-amount-of-material-traversed-by-the-electrons-varies_fig2_253808624
https://redmine.jlab.org/attachments/download/931/DC_Cal_Calib.pdf
https://collaborate.princeton.edu/en/publications/calibration-of-the-cms-drift-tube-chambers-and-measurement-of-the/
https://www.researchgate.net/publication/258104960_Calibration_of_the_CMS_Drift_Tube_Chambers_and_Measurement_of_the_Drift_Velocity_with_Cosmic_Rays
https://researchportal.ulisboa.pt/en/publications/calibration-of-the-cms-drift-tube-chambers-and-measurement-of-the/
https://www.mdpi.com/2410-390X/5/1/9
https://sympnp.org/proceedings/68/G61.pdf
https://microboone.fnal.gov/wp-content/uploads/MICROBOONE-NOTE-1075-PUB.pdf
https://microboone.fnal.gov/wp-content/uploads/MICROBOONE-NOTE-1110-PUB.pdf
https://eprints.lancs.ac.uk/id/eprint/135067/1/2019listerphd.pdf
https://nsww.org/projects/bnl/star/docs/tpc_nim.pdf
https://www.benchchem.com/product/b12378427#assessing-systematic-uncertainties-in-tpc-measurements
https://www.benchchem.com/product/b12378427#assessing-systematic-uncertainties-in-tpc-measurements
https://www.benchchem.com/product/b12378427#assessing-systematic-uncertainties-in-tpc-measurements
https://www.benchchem.com/product/b12378427#assessing-systematic-uncertainties-in-tpc-measurements
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12378427?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

